Cas no 82430-18-0 (3-Thiazolidineheptanoic acid, 4-formyl-2-oxo-, ethyl ester, (S)-)

3-Thiazolidineheptanoic acid, 4-formyl-2-oxo-, ethyl ester, (S)- structure

82430-18-0 structure

Product name:3-Thiazolidineheptanoic acid, 4-formyl-2-oxo-, ethyl ester, (S)-

CAS No:82430-18-0

MF:C₁₃H₂₁NO₄S

MW:287.37514

CID:692077

PubChem ID:71418702

Chemical and Physical Properties
Related Products

3-Thiazolidineheptanoic acid, 4-formyl-2-oxo-, ethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

- 3-Thiazolidineheptanoic acid, 4-formyl-2-oxo-, ethyl ester, (S)-
- ethyl 7-[(4S)-4-formyl-2-oxo-1,3-thiazolidin-3-yl]heptanoate
- DTXSID20837996
- 82430-18-0
- Inchi： InChI=1S/C13H21NO4S/c1-2-18-12(16)7-5-3-4-6-8-14-11(9-15)10-19-13(14)17/h9,11H,2-8,10H2,1H3/t11-/m0/s1
- InChI Key： SESIAMXGKLSVMP-NSHDSACASA-N
- SMILES： CCOC(=O)CCCCCCN1C(CSC1=O)C=O

Computed Properties

Exact Mass: 287.11912932g/mol
Monoisotopic Mass: 287.11912932g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 10
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 89Å²
XLogP3: 1.8

3-Thiazolidineheptanoic acid, 4-formyl-2-oxo-, ethyl ester, (S)- Related Literature

1. 3-Ylidenepiperazine-2,5-diones as versatile organic substrates

Chem. Soc. Rev., 1999,28, 251-259
2. 3D hierarchical Co3O4 microspheres with enhanced lithium-ion battery performance†

Zichao Zhang,Qi Xu,Bingqiang Cao RSC Adv., 2015,5, 61631-61638
3. A 4 GHz FLL-less fast-locking sampling PLL with gain-boosted sampling phase-frequency detector in 28 nm CMOS

ChaoYang,ShengWang,XiaomingLiu,JingJin,JianjunZhou
4. A block-copolymer hydrogel encapsulates bacteriorhodopsin and produces the longest photochromic response of the membraneprotein under high water content conditions†

Dewang Ma,Yingchun Zhao,Jia Wu,Ting Cui,Jiandong Ding Soft Matter, 2009,5, 4635-4637
5. 2-Methylresorcinarene: a very high packing coefficient in a mono-anion based dimeric capsule and the X-ray crystal structure of the tetra-anion†

Rakesh Puttreddy,Ngong Kodiah Beyeh,Elina Kalenius,Robin H. A. Ras,Kari Rissanen Chem. Commun., 2016,52, 8115-8118
6. A 3D hierarchical porous Co3O4 nanotube network as an efficient cathode for rechargeable lithium–oxygen batteries†

Haipeng Guo,Yuyang Hou,Jun Wang,Lijun Fu,Jun Chen,Huakun Liu,Jiazhao Wang J. Mater. Chem. A, 2017,5, 14673-14681
7. A ‘Smart-Bottle’ humidifier-assisted air-processed CuSCN inorganic hole extraction layer towards highly-efficient, large-area and thermally-stable perovskite solar cells†

Sawanta S. Mali,Jyoti V. Patil,Chang Kook Hong J. Mater. Chem. A, 2019,7, 10246-10255
8. 3-Substituted 1-methyl-3-benzazepin-2-ones as 5-HT2C receptor agonists†

Mahesh Shidore,Jatin Machhi,Prashant Murumkar,Mahesh Barmade,Jigar Thanki,Mange Ram Yadav RSC Adv., 2015,5, 91908-91921
9. A “light-on” colorimetric assay for anion detection using the inhibitory effect of anions on the catalytic activity of metal nanoparticles for the degradation of methyl orange†

Fan Yang,Xiurong Yang Analyst, 2014,139, 6122-6125
10. A 4-aminonaphthalimide-based fluorescent traceable prodrug with excellent photoinduced cytotoxicity†

Shilong Zhong,Lingling Zhang,Mengwen Yi Chem. Commun., 2021,57, 6558-6561

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